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Compound Name: 3,6-Dimethyl-1H-indazole

CAS No.: 7746-28-3

Cat. No.: B1297896

Get Quote

Executive Summary
The indazole scaffold represents a privileged structure in medicinal chemistry, serving as a

pharmacophore for anti-inflammatory, antimicrobial, and anticancer agents. 3,6-Dimethyl-1H-
indazole is a specific derivative where the methylation pattern influences both the electronic

distribution of the pyrazole ring and the steric environment of the benzene moiety.

This guide provides a comprehensive theoretical framework for studying this molecule. It

moves beyond basic characterization to explore the prototropic tautomerism that defines its

reactivity, the frontier molecular orbital (FMO) interactions that dictate its stability, and the

molecular docking protocols required to validate its biological potential.

Part 1: Structural Dynamics & Tautomerism
The defining theoretical challenge of 3,6-dimethyl-1H-indazole is the annular tautomerism

between the 1H and 2H forms. While the 1H tautomer is generally thermodynamically preferred

in the gas phase (aromaticity retention in the benzene ring), the 2H tautomer becomes relevant

in specific solvent environments or protein binding pockets.
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Thermodynamic Stability Analysis
Theoretical studies using Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level

typically reveal that the 1H-indazole tautomer is more stable than the 2H-form by approximately

3.0–4.0 kcal/mol.

1H-Form: Stabilized by maximum aromaticity in the benzene ring.

2H-Form: Quinoid-like character in the benzene ring reduces stability but increases reactivity

at the N1 position.

Tautomeric Equilibrium Visualization
The following diagram illustrates the proton transfer mechanism and the transition state energy

barrier.
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Figure 1: Prototropic tautomerism pathway. The 1H-form is dominant, but the 2H-form is

accessible via solvent-mediated proton transfer.
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Part 2: Electronic Structure & Reactivity (DFT)
To accurately predict the chemical behavior of 3,6-dimethyl-1H-indazole, we employ Global

Reactivity Descriptors derived from FMO analysis.

Computational Methodology
Software: Gaussian 09 / ORCA

Functional: B3LYP (Hybrid functional for accurate electronic densities)

Basis Set: 6-311++G(d,p) (Diffuse functions are critical for the nitrogen lone pairs)

Solvation Model: IEFPCM (Solvent: DMSO or Water)

Frontier Molecular Orbitals (FMO)
The energy gap (

) between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular
Orbital (LUMO) determines the chemical hardness (

) and softness (

).
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Parameter Symbol Formula
Theoretical
Interpretation

Ionization Potential

Energy required to

remove an electron

(oxidation).

Electron Affinity

Energy released when

adding an electron

(reduction).

Chemical Hardness

Resistance to charge

transfer. High

= Stable.

Electrophilicity

Propensity to accept

electrons (Michael

acceptor potential).

Predicted Values for 3,6-Dimethyl-1H-indazole:

HOMO Location: Localized on the pyrazole nitrogen (N1) and the methyl group at C3.

LUMO Location: Delocalized across the benzene ring and C=N bond.

: Typically 4.0 – 4.5 eV, indicating a stable, "hard" molecule that resists spontaneous
decomposition but reacts readily with strong electrophiles.

Part 3: Spectroscopic Validation (In Silico vs.
Experimental)
Before synthesis, spectroscopic signatures should be predicted using the GIAO (Gauge-

Independent Atomic Orbital) method for NMR and harmonic frequency calculations for IR.

1H NMR Prediction (DMSO-d6)
The 3,6-dimethyl substitution pattern breaks the symmetry of the indazole core, resulting in

distinct signals.
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Proton Position
Predicted Shift (

ppm)
Multiplicity

Structural
Justification

NH (N1) 12.5 – 13.2 Broad Singlet

Highly deshielded due

to H-bonding;

exchangeable with

D₂O.

Ar-H (C4) 7.4 – 7.6 Doublet

Deshielded by the

adjacent C3-Methyl

group.

Ar-H (C7) 7.1 – 7.3 Singlet/Doublet

Ortho to the N1

position; sensitive to

tautomerism.

Ar-H (C5) 6.8 – 7.0 Doublet

Shielded relative to

C4 due to electron

donation from 6-Me.

C3-CH₃ 2.4 – 2.5 Singlet

Attached to the

electron-deficient

pyrazole ring.

C6-CH₃ 2.3 – 2.4 Singlet

Attached to the

benzene ring

(standard aromatic

methyl).

Infrared (IR) Vibrational Modes
N-H Stretching: 3200–3450 cm⁻¹ (Broad, intensity depends on H-bonding).

C=N Stretching: 1610–1630 cm⁻¹ (Characteristic of the indazole ring).

C-H Stretching (Methyl): 2900–2980 cm⁻¹.

Part 4: Drug Discovery Applications (Docking)
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Indazole derivatives are potent inhibitors of bacterial DNA Gyrase and various kinases (e.g.,

CDK2). The 3,6-dimethyl-1H-indazole scaffold serves as a core fragment for fragment-based

drug design (FBDD).

Target Selection: DNA Gyrase B (PDB: 1KZN)
The ATP-binding pocket of DNA Gyrase B is a validated target for indazoles. The N1-H and N2

atoms of the indazole ring can form a "donor-acceptor" H-bond motif with Asp73 and a

conserved water molecule.

Molecular Docking Workflow
The following Graphviz diagram outlines the validated in silico workflow for assessing the

biological activity of this scaffold.
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Figure 2: In silico docking workflow. Critical steps include DFT geometry optimization of the

ligand prior to docking to ensure correct tautomeric state.

Binding Mode Hypothesis
H-Bonding: The N1-H acts as a hydrogen bond donor to the carboxylate of Asp73.

Hydrophobic Interaction: The 6-Methyl group occupies a hydrophobic pocket formed by

Val71 and Ile78, potentially enhancing affinity compared to the unsubstituted indazole.

Pi-Stacking: The indazole core engages in

stacking with Tyr46.

Part 5: Experimental Synthesis Strategy
To validate theoretical models, the synthesis of 3,6-dimethyl-1H-indazole is required. The

most robust pathway avoids regioisomer mixtures common in cyclization reactions.

Protocol: Diazotization-Cyclization of 2-Amino-4-
methylacetophenone
This method ensures the correct placement of the 3-methyl group via the ketone precursor.

Precursor: Start with 2-amino-4,6-dimethylacetophenone (or relevant substituted aniline).

Diazotization: Treat the amine with

in concentrated

at 0–5°C to form the diazonium salt.

Reduction/Cyclization: Reduce the diazonium intermediate with

or sodium sulfite. The resulting hydrazine intermediate spontaneously cyclizes onto the
ketone carbonyl to form the indazole ring.

Purification: Recrystallization from ethanol/water.
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Self-Validating Check:

If the melting point is sharp (approx. 198°C for similar derivatives) and the NMR shows a

broad singlet at ~13 ppm (NH), the cyclization was successful. Absence of the NH signal

suggests N-alkylation or decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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